molecular formula C14H12N2O4S2 B8792827 Hydroxy(4-(((4-(hydroxy(oxido)amino)benzyl)dithio)methyl)phenyl)azane oxide CAS No. 39549-05-8

Hydroxy(4-(((4-(hydroxy(oxido)amino)benzyl)dithio)methyl)phenyl)azane oxide

Cat. No. B8792827
CAS RN: 39549-05-8
M. Wt: 336.4 g/mol
InChI Key: HYVAFODEZAVFOG-UHFFFAOYSA-N
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Description

Hydroxy(4-(((4-(hydroxy(oxido)amino)benzyl)dithio)methyl)phenyl)azane oxide is a useful research compound. Its molecular formula is C14H12N2O4S2 and its molecular weight is 336.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality Hydroxy(4-(((4-(hydroxy(oxido)amino)benzyl)dithio)methyl)phenyl)azane oxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Hydroxy(4-(((4-(hydroxy(oxido)amino)benzyl)dithio)methyl)phenyl)azane oxide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

39549-05-8

Product Name

Hydroxy(4-(((4-(hydroxy(oxido)amino)benzyl)dithio)methyl)phenyl)azane oxide

Molecular Formula

C14H12N2O4S2

Molecular Weight

336.4 g/mol

IUPAC Name

1-nitro-4-[[(4-nitrophenyl)methyldisulfanyl]methyl]benzene

InChI

InChI=1S/C14H12N2O4S2/c17-15(18)13-5-1-11(2-6-13)9-21-22-10-12-3-7-14(8-4-12)16(19)20/h1-8H,9-10H2

InChI Key

HYVAFODEZAVFOG-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1CSSCC2=CC=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.0 g of p-nitrobenzylmercaptan was dissolved in 30 of methylene chloride and 0.83 ml of triethylamine and 750 mg of iodine were added while maintaining the temperature at 25° C. and stirring for 10 minutes. After washing with N hydrochloric acid, the organic phase was dried and the solvent was evaporated. 20 ml of ether were added to the residue, and after stirring for 10 minutes, separating and drying, 839 mg of p-nitrobenzyl disulfide melting at 126° C. were obtained.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
750 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
0.83 mL
Type
solvent
Reaction Step One

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